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tetrapotassium;4-[(E,3E)-3-[3-carboxylato-1-(2,5-disulfophenyl)-5-oxopyrazol-4-ylidene]prop-1-enyl]-5-oxido-1-(2-sulfo-5-sulfonatophenyl)pyrazole-3-carboxylate tetrapotassium;4-[(E,3E)-3-[3-carboxylato-1-(2,5-disulfophenyl)-5-oxopyrazol-4-ylidene]prop-1-enyl]-5-oxido-1-(2-sulfo-5-sulfonatophenyl)pyrazole-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 110557-94-3
VCID: VC0033599
InChI: InChI=1S/C23H16N4O18S4.4K/c28-20-12(18(22(30)31)24-26(20)14-8-10(46(34,35)36)4-6-16(14)48(40,41)42)2-1-3-13-19(23(32)33)25-27(21(13)29)15-9-11(47(37,38)39)5-7-17(15)49(43,44)45;;;;/h1-9,28H,(H,30,31)(H,32,33)(H,34,35,36)(H,37,38,39)(H,40,41,42)(H,43,44,45);;;;/q;4*+1/p-4
SMILES: C1=CC(=C(C=C1S(=O)(=O)O)N2C(=C(C(=N2)C(=O)[O-])C=CC=C3C(=NN(C3=O)C4=C(C=CC(=C4)S(=O)(=O)[O-])S(=O)(=O)O)C(=O)[O-])[O-])S(=O)(=O)O.[K+].[K+].[K+].[K+]
Molecular Formula: C23H12K4N4O18S4
Molecular Weight: 916.992

tetrapotassium;4-[(E,3E)-3-[3-carboxylato-1-(2,5-disulfophenyl)-5-oxopyrazol-4-ylidene]prop-1-enyl]-5-oxido-1-(2-sulfo-5-sulfonatophenyl)pyrazole-3-carboxylate

CAS No.: 110557-94-3

Cat. No.: VC0033599

Molecular Formula: C23H12K4N4O18S4

Molecular Weight: 916.992

* For research use only. Not for human or veterinary use.

tetrapotassium;4-[(E,3E)-3-[3-carboxylato-1-(2,5-disulfophenyl)-5-oxopyrazol-4-ylidene]prop-1-enyl]-5-oxido-1-(2-sulfo-5-sulfonatophenyl)pyrazole-3-carboxylate - 110557-94-3

Specification

CAS No. 110557-94-3
Molecular Formula C23H12K4N4O18S4
Molecular Weight 916.992
IUPAC Name tetrapotassium;4-[3-[3-carboxylato-5-oxo-1-(2-sulfo-5-sulfonatophenyl)pyrazol-4-ylidene]prop-1-enyl]-1-(2,5-disulfophenyl)-5-oxidopyrazole-3-carboxylate
Standard InChI InChI=1S/C23H16N4O18S4.4K/c28-20-12(18(22(30)31)24-26(20)14-8-10(46(34,35)36)4-6-16(14)48(40,41)42)2-1-3-13-19(23(32)33)25-27(21(13)29)15-9-11(47(37,38)39)5-7-17(15)49(43,44)45;;;;/h1-9,28H,(H,30,31)(H,32,33)(H,34,35,36)(H,37,38,39)(H,40,41,42)(H,43,44,45);;;;/q;4*+1/p-4
Standard InChI Key NHCIJCVBDMHSEO-UHFFFAOYSA-J
SMILES C1=CC(=C(C=C1S(=O)(=O)O)N2C(=C(C(=N2)C(=O)[O-])C=CC=C3C(=NN(C3=O)C4=C(C=CC(=C4)S(=O)(=O)[O-])S(=O)(=O)O)C(=O)[O-])[O-])S(=O)(=O)O.[K+].[K+].[K+].[K+]

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